Cas no 172897-75-5 (Acetylfluoride,2,2-difluoro-2-[1,1,2,2-tetrafluoro-2-(1,1,2,2,3,3,4,4,4-nonafluorobutoxy)ethoxy]-)

• Product Name: Acetylfluoride,2,2-difluoro-2-[1,1,2,2-tetrafluoro-2-(1,1,2,2,3,3,4,4,4-nonafluorobutoxy)ethoxy]-
• CAS No: 172897-75-5
• MF: C₈F₁₆O₃
• MW: 448.058259010315
• CID: 137082
• PubChem ID: 15790442
• Update Time: 2025-04-19

Acetylfluoride,2,2-difluoro-2-[1,1,2,2-tetrafluoro-2-(1,1,2,2,3,3,4,4,4-nonafluorobutoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetylfluoride,2,2-difluoro-2-[1,1,2,2-tetrafluoro-2-(1,1,2,2,3,3,4,4,4-nonafluorobutoxy)ethoxy]-
• PERFLUOROBUTOXYETHOXYACETYL FLUORIDE 98
• Perfluorobutoxyethoxyacetyl fluoride
• Perfluorobutoxyethoxyacetyl fluoride 98%
• Difluoro[1,1,2,2-tetrafluoro-2-(nonafluorobutoxy)ethoxy]acetyl fluoride
• NS00108998
• 172897-75-5
• AKOS015911044
• 2,2-difluoro-2-[1,1,2,2-tetrafluoro-2-(1,1,2,2,3,3,4,4,4-nonafluorobutoxy)ethoxy]acetyl fluoride
• DTXSID00895695

• Inchi： 1S/C8F16O3/c9-1(25)2(10,11)26-7(21,22)8(23,24)27-6(19,20)4(14,15)3(12,13)5(16,17)18
• InChI Key： JKKXNKBRXVZRAQ-UHFFFAOYSA-N
• SMILES： FC(C(OC(C(OC(C(=O)F)(F)F)(F)F)(F)F)(F)F)(C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 447.95900
• Monoisotopic Mass: 447.9591945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 4.71980

Acetylfluoride,2,2-difluoro-2-[1,1,2,2-tetrafluoro-2-(1,1,2,2,3,3,4,4,4-nonafluorobutoxy)ethoxy]- Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl fluorides